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Compound of Interest

Compound Name: Iodine pentafluoride

Cat. No.: B1584366 Get Quote

Application Notes and Protocols for Iodine
Pentafluoride
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe laboratory handling and storage of

iodine pentafluoride (IF5). Due to its highly reactive and corrosive nature, strict adherence to

these protocols is essential to ensure personnel safety and prevent damage to equipment and

facilities.

Hazard Summary
Iodine pentafluoride is a colorless to pale yellow, fuming liquid with a pungent odor. It is a

powerful oxidizing and fluorinating agent that reacts violently with water, organic materials, and

many metals. Exposure can cause severe burns to the skin and eyes, and inhalation may lead

to serious respiratory damage. It is classified as a toxic and corrosive chemical and poses a

significant explosion hazard.
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Property Value Reference

Molecular Formula IF₅

Molecular Weight 221.90 g/mol

Appearance
Colorless to pale yellow fuming

liquid

Melting Point 9.4 °C

Boiling Point 100.5 °C

Density ~3.19 g/cm³ at 20 °C

Vapor Pressure 24.6 mmHg at 25°C

Laboratory Handling Protocols
Personal Protective Equipment (PPE)
A comprehensive assessment of hazards should be conducted before working with iodine
pentafluoride. The following PPE is mandatory:

Eye Protection: Chemical safety goggles and a full-face shield must be worn.

Skin Protection: A flame-resistant lab coat, chemical-resistant apron, and long pants are

required. Wear impervious gloves (consult manufacturer's data for compatibility) and closed-

toe shoes.

Respiratory Protection: All work must be conducted in a certified chemical fume hood. In

case of potential overexposure, a MSHA/NIOSH-approved supplied-air respirator with a full

facepiece is necessary.

Engineering Controls
Fume Hood: All manipulations of iodine pentafluoride must be performed in a well-

ventilated area, preferably within a fume hood designed for highly reactive chemicals.

Emergency Equipment: An eyewash station and emergency shower must be readily

accessible in the immediate work area. Fire extinguishers rated for chemical fires (e.g., dry
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chemical, soda ash, or lime) must be available. DO NOT USE WATER on iodine
pentafluoride fires.

Experimental Protocol: Transfer of Iodine Pentafluoride
This protocol outlines the steps for safely transferring iodine pentafluoride from a storage

container to a reaction vessel.

Preparation:

Ensure the chemical fume hood is functioning correctly.

Gather all necessary PPE and ensure it is in good condition.

Prepare the reaction vessel and any other necessary equipment within the fume hood.

Have absorbent materials for spills (e.g., vermiculite, dry sand) readily available.

Inert Atmosphere:

If the reaction is sensitive to air or moisture, ensure the reaction vessel is under an inert

atmosphere (e.g., nitrogen or argon).

Container Handling:

Carefully inspect the iodine pentafluoride container for any signs of damage or leaks.

Securely clamp the storage container and the reaction vessel within the fume hood.

Transfer:

Slowly and carefully open the storage container.

Use a clean, dry syringe or cannula to transfer the desired amount of iodine
pentafluoride to the reaction vessel. Avoid any splashing.

Work deliberately to minimize the time the container is open.

Post-Transfer:
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Securely close the storage container.

Clean any residual iodine pentafluoride from the transfer equipment using an

appropriate quenching procedure (consult your institution's safety guidelines).

Wipe down the work surface in the fume hood.

Waste Disposal:

Dispose of all contaminated materials (e.g., gloves, absorbent materials) as hazardous

waste in accordance with institutional and regulatory guidelines.

Storage Procedures
Proper storage of iodine pentafluoride is crucial to prevent accidents and maintain its

integrity.

Containers: Store in tightly sealed containers made of resistant materials such as stainless

steel, nickel, or copper. Avoid glass containers as it attacks glass.

Location: Store in a cool, dry, and well-ventilated area. The storage area should be locked

and clearly labeled.

Incompatible Materials: Iodine pentafluoride must be stored separately from the following

substances due to violent reactions:

Water and moisture

Organic compounds

Alcohols

Strong bases (e.g., potassium hydroxide, sodium hydroxide)

Metals such as boron, silicon, red phosphorus, sulfur, arsenic, antimony, bismuth,

molybdenum, and tungsten

Benzene, dimethyl sulfoxide, and tetrafluoroethylene mixtures
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Potassium and molten sodium

Emergency Procedures
Spills

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, absorb the spill with a dry, inert material such as

vermiculite, dry sand, or earth. DO NOT USE WATER.

Collection: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.

Decontamination: Ventilate and wash the spill area after the material has been collected.

First Aid
Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Visualizations
Caption: Workflow for responding to an iodine pentafluoride spill.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1584366?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Storing Iodine Pentafluoride

Is the container made of a
compatible material (e.g., stainless steel, nickel)?

Is the storage area cool, dry,
and well-ventilated?

Yes

Unsafe Storage: Do Not Proceed.
Rectify the issue.

No
Is the storage area free from

incompatible materials?

Yes

No

Is the storage area secure
and properly labeled?

Yes

No

Safe Storage Conditions Met

Yes No

Click to download full resolution via product page

Caption: Decision tree for the proper storage of iodine pentafluoride.
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To cite this document: BenchChem. [laboratory handling and storage procedures for iodine
pentafluoride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584366#laboratory-handling-and-storage-
procedures-for-iodine-pentafluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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